Cas no 105806-85-7 ((2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid)

• Product Name: (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid
• CAS No: 105806-85-7
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 1163891
• PubChem ID: 13146030
• Update Time: 2025-05-19

(2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, N-ethyl-N-[(phenylmethoxy)carbonyl]-
• (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid
• N-Benzyloxycarbonyl-N-ethyl-D-phenylalanine
• FJDGTDOSUUBXAB-QGZVFWFLSA-N
• SCHEMBL7270975
• (2R)-2-{[(benzyloxy)carbonyl](ethyl)amino}-3-phenylpropanoic acid
• 105806-85-7
• EN300-27726269

• Inchi： 1S/C19H21NO4/c1-2-20(19(23)24-14-16-11-7-4-8-12-16)17(18(21)22)13-15-9-5-3-6-10-15/h3-12,17H,2,13-14H2,1H3,(H,21,22)/t17-/m1/s1
• InChI Key： FJDGTDOSUUBXAB-QGZVFWFLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)[C@@H](C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid

Introduction to (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic Acid (CAS No. 105806-85-7)

(2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid, with the CAS number 105806-85-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid comprises several key functional groups, including a benzyloxy carbonyl moiety and an ethyl amino side chain. These features contribute to its unique chemical reactivity and biological potential. The presence of the (R)-configuration at the second carbon atom adds an additional layer of specificity, which is often critical in drug design for achieving optimal pharmacological effects.

In recent years, there has been a growing interest in exploring the pharmacological properties of structurally diverse compounds like (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid. Researchers have been investigating its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The compound's ability to interact with specific biological targets has made it a focus of numerous preclinical studies aimed at understanding its mechanism of action.

One of the most compelling aspects of (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to modulate biological pathways in a manner akin to established therapeutic agents. For instance, studies have indicated that compounds with similar structural motifs may have inhibitory effects on enzymes and receptors involved in inflammation and pain signaling.

The benzyloxy carbonyl group in the molecule is particularly noteworthy, as it is commonly found in many pharmacologically active compounds. This group not only enhances the compound's solubility but also contributes to its stability, making it a favorable candidate for further development. Additionally, the ethyl amino side chain provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, which has been instrumental in understanding the potential of (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid. Molecular dynamics simulations and quantum mechanical calculations have revealed insights into how this compound might bind to biological targets and influence cellular processes. These studies have provided valuable data for designing more effective derivatives with enhanced pharmacological profiles.

In the context of drug discovery, the synthesis of enantiomerically pure compounds like (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid is crucial for ensuring predictable biological responses. The (R)-configuration at the second carbon atom is particularly significant, as it determines the stereochemical outcome of many enzymatic reactions. This specificity is essential for achieving desired therapeutic effects while minimizing off-target interactions.

The pharmaceutical industry has increasingly recognized the importance of chiral compounds in drug development. The ability to produce enantiomerically pure forms of complex molecules like (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid has opened new avenues for creating more effective and safer medications. Advances in synthetic methodologies have made it possible to produce these compounds on a larger scale, facilitating their use in both research and clinical settings.

Furthermore, the versatility of (2R)-2-{(benzyloxy)carbonyl(ethyl)amino}-3-phenylpropanoic acid extends beyond its potential as a lead compound. It can also serve as a building block for generating libraries of related molecules through combinatorial chemistry approaches. This strategy allows researchers to rapidly explore a wide range of structural variations, increasing the likelihood of identifying novel compounds with improved pharmacological properties.

The exploration of natural product-inspired scaffolds has also contributed to the growing interest in compounds like (2R)-2-{(benzyloxy)carbonyl(ethyl)amino)}-3-phenylpropanoic acid. Many biologically active molecules are derived from natural sources, and understanding their structural features can inspire new drug designs. By incorporating elements from known bioactive natural products into synthetic molecules, researchers can leverage nature's own chemical innovations to develop new therapeutic agents.

In conclusion, (CAS No. 105806-85-7), represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.